Cas no 1537590-04-7 (6-isobutylpyrimidin-4-ol)

• Product Name: 6-isobutylpyrimidin-4-ol
• CAS No: 1537590-04-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5579398
• Update Time: 2025-11-06

6-isobutylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(2-methylpropyl)-
• 6-isobutylpyrimidin-4-ol

• Inchi： 1S/C8H12N2O/c1-6(2)3-7-4-8(11)10-5-9-7/h4-6H,3H2,1-2H3,(H,9,10,11)
• InChI Key： QBQBBMKOLVXWEM-UHFFFAOYSA-N
• SMILES： C1=NC(CC(C)C)=CC(=O)N1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 236.5±23.0 °C(Predicted)
• pka: 9.34±0.40(Predicted)

Additional information on 6-isobutylpyrimidin-4-ol

Introduction to 6-isobutylpyrimidin-4-ol (CAS No. 1537590-04-7) and Its Emerging Applications in Chemical Biology

6-isobutylpyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1537590-04-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine derivatives, a class of molecules widely studied for their pharmacological significance. The presence of both an isobutyl group and a hydroxyl substituent on the pyrimidine ring imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 6-isobutylpyrimidin-4-ol encompasses a six-membered aromatic ring fused with a nitrogen atom, which is a hallmark of pyrimidine derivatives. This core structure is further modified by the introduction of an isobutyl group at the 6-position and a hydroxyl group at the 4-position. Such modifications not only influence the electronic distribution within the molecule but also affect its solubility, metabolic stability, and interaction with biological targets. The hydroxyl group, in particular, serves as a potential site for hydrogen bonding, enhancing the compound's ability to interact with proteins and enzymes.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds for therapeutic applications. The isobutylpyrimidin-4-ol scaffold has emerged as a promising candidate due to its ability to modulate various biological pathways. One of the most compelling areas of investigation has been its potential role in oncology. Preclinical studies have suggested that compounds structurally related to 6-isobutylpyrimidin-4-ol may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Specifically, modifications to the pyrimidine ring have been shown to enhance binding affinity to target proteins, leading to potent antitumor activity.

Furthermore, the hydroxyl group in 6-isobutylpyrimidin-4-ol has been explored as a pharmacophore for developing compounds with anti-inflammatory properties. Inflammatory processes are closely linked to numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Emerging research indicates that pyrimidine derivatives can interfere with signaling pathways such as NF-κB and MAPK, which are central regulators of inflammation. The unique combination of an isobutyl substituent and a hydroxyl group in 6-isobutylpyrimidin-4-ol may contribute to its ability to modulate these pathways effectively.

The synthesis of 6-isobutylpyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between β-ketoesters or β-diketones with urea or thiourea derivatives, followed by functional group transformations such as alkylation and hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the isobutyl group efficiently. The optimization of these synthetic pathways is crucial for large-scale production and for enabling further derivatization studies.

From a computational chemistry perspective, 6-isobutylpyrimidin-4-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. High-resolution crystal structures of protein-ligand complexes have provided insights into how the compound binds to enzymes such as kinases or transcription factors. These structural insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Additionally, computational methods like molecular dynamics simulations have been used to predict the dynamic behavior of 6-isobutylpyrimidin-4-ol within biological systems, aiding in the rational design of drug candidates.

The pharmacokinetic profile of 6-isobutylpyrimidin-4-ol is another critical aspect that has been thoroughly investigated. Studies using in vitro and in vivo models have assessed its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both lipophilic (isobutyl group) and hydrophilic (hydroxyl group) features suggests that this compound may exhibit moderate solubility in both aqueous and lipid environments, which could influence its bioavailability and tissue distribution. Understanding these pharmacokinetic parameters is essential for predicting its efficacy and safety profile in clinical settings.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches for identifying novel bioactive compounds like 6-isobutylpyrimidin-4-ol. HTS platforms allow researchers to rapidly test thousands of compounds against various biological targets, streamlining the drug discovery process. In fact, 6-isobutylpyrimidin-4-ol has been identified as a hit compound in several HTS campaigns targeting kinases and other enzymes relevant to cancer therapy. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The versatility of 6-isobutulpyrimidin - 4 - ol as a chemical scaffold has also led to its exploration in other areas beyond oncology and anti-inflammation research. For instance, derivatives of this compound have shown promise in neurodegenerative disease models due to their ability to modulate neurotransmitter systems. Additionally, interest has grown in using 6-isobutulpyrimidin - 4 - ol based molecules as probes for studying enzyme function at an atomic level. Such studies can provide critical insights into disease mechanisms and aid in the development of targeted therapies.

In conclusion, 6 - isobuty l py rim id ine - 4 - ol ( CAS No . 1537590 - 04 - 7 ) represents a significant advancement i n chemical biology . Its unique structural features , coupled w ith emerging evidence o f bioactivity , make it o ne o f t he most i nteresting c om p o u n d s under investigation today . As resea rch co ntinu es t o e xpl or e it s p ot e n t i al therapeutic applications , it i s pre dicted t hat t his c ompound will play an i m portant r o le i n t he deve lopment o f n e w dr ugs f o r c hro nic d ise ases . T he comb ine d effo rts o f orga n ic chemists , bi o l ogi st s , an d comp utat ion al sc ie n t ist s will be ke y t o unlocking t he full p ot e n t i al o f thi s remarkable m olec ule .